Cas no 6060-21-5 (N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide)

N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide structure
6060-21-5 structure
Product Name:N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
CAS No:6060-21-5
MF:C19H20N2O2
MW:308.374304771423
CID:1621251
PubChem ID:2883591
Update Time:2025-04-21

N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
    • 3-pyrrolidinecarboxamide, N-(4-ethylphenyl)-5-oxo-1-phenyl-
    • SR-01000471023
    • EU-0009000
    • STK098617
    • Oprea1_301052
    • AKOS000343640
    • AKOS016117821
    • N-(4-ethylphenyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide
    • CBMicro_043018
    • Oprea1_773388
    • SR-01000471023-1
    • BIM-0043026.P001
    • Cambridge id 6060215
    • VU0060897-1
    • DTXSID30387199
    • 6060-21-5
    • Inchi: 1S/C19H20N2O2/c1-2-14-8-10-16(11-9-14)20-19(23)15-12-18(22)21(13-15)17-6-4-3-5-7-17/h3-11,15H,2,12-13H2,1H3,(H,20,23)
    • InChI Key: YTCWNLCGUNGCGN-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(NC2C=CC(CC)=CC=2)=O)CN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 308.1526
  • Monoisotopic Mass: 308.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.224
  • Boiling Point: 597.9°C at 760 mmHg
  • Flash Point: 315.4°C
  • Refractive Index: 1.632
  • PSA: 49.41

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